1-[(1-methyl-1H-imidazol-2-yl)methyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[(1-methylimidazol-2-yl)methyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C11H17N3O2/c1-13-7-4-12-10(13)8-14-5-2-9(3-6-14)11(15)16/h4,7,9H,2-3,5-6,8H2,1H3,(H,15,16)
• InChI Key: CFMOKBUCAUKLKX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2CCC(CC2)C(=O)O
• Molecular Formula: C11H17N3O2
• DSSTOX Substance ID: DTXSID801169746
• Molecular Weight: 223.27 g/mol
• CAS RN: 1146290-39-2

Description

“1-[(1-methyl-1H-imidazol-2-yl)methyl]piperidine-4-carboxylic acid” is a compound with the CAS Number: 1375471-99-0. It has a molecular weight of 296.2. The IUPAC name for this compound is "1-[(1-methyl-1H-imidazol-2-yl)methyl]-4-piperidinecarboxylic acid dihydrochloride".

Synthesis Analysis

The synthesis of imidazole-containing compounds has been extensively studied. For instance, Hadizadeh et al. synthesized a related compound and evaluated its antihypertensive potential in rats.

Molecular Structure Analysis

The molecular structure of this compound includes a 1-methyl-1H-imidazol-2-yl group attached to a piperidine-4-carboxylic acid group. The InChI key for this compound is ZDQPTFVRVFVUEC-UHFFFAOYSA-N.

It has a storage temperature of room temperature (RT) and is shipped at normal temperature.

Scientific Research Applications

Ligand Design and Radiochemistry

A study explored the development of mixed ligand fac-tricarbonyl complexes using imidazole and related compounds for potential applications in radiochemistry. This research highlighted the synthesis of complexes with specific ligands that could be used in labeling bioactive molecules, demonstrating the versatility of imidazole derivatives in designing radiopharmaceuticals (Mundwiler et al., 2004).

Surface Treatment and Material Science

In material science, derivatives of piperidine-4-carboxylic acid were investigated for their effects on the electrochemical properties of anodized aluminum. This research showed how such compounds influence the throwing power and stability of tin(II) solutions during coloring processes, which is crucial for industrial applications in surface finishing (Moshohoritou et al., 1994).

Anticancer Research

Compounds structurally related to 1-[(1-methyl-1H-imidazol-2-yl)methyl]piperidine-4-carboxylic acid have been synthesized and evaluated for their potential as anticancer agents. For instance, the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids demonstrated promising anticancer activities, indicating the therapeutic potential of these derivatives in cancer treatment (Rehman et al., 2018).

DNA Interaction Studies

Research into the mutagenic potential of certain imidazole derivatives has shed light on their interaction with DNA. One study found that 2-acetoxyamino-6-methyldipyrido[1,2-a:3',2'-d]imidazole binds covalently to DNA, with potential implications for understanding mutagenesis mechanisms (Hashimoto & Shudo, 1983).

Catalysis and Organic Synthesis

Imidazol-2-ylidenes, closely related to the structure , have proven to be effective catalysts in transesterification reactions, underscoring the utility of such compounds in facilitating chemical transformations important in organic synthesis (Grasa et al., 2002).

Novel Chemotherapeutic Agents

Studies have also investigated the use of imidazole and piperidine derivatives as novel chemotherapeutic agents, particularly against tropical diseases. Such research emphasizes the role of these compounds in developing new drugs with potential applications in treating diseases prevalent in tropical regions (Navarro et al., 2000).

Safety and Hazards

The compound has several hazard statements including H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. For instance, a novel series of mGluR2 positive allosteric modulators (PAMs), which include a similar 1-[(1-methyl-1H-imidazol-2-yl)methyl]-4-phenylpiperidine core, have been disclosed. These studies led to potent, selective mGluR2 PAMs with excellent pharmacokinetic profiles.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their broad range of chemical and biological properties .

Biochemical Pathways

Given the broad range of biological activities of imidazole derivatives, it can be inferred that this compound may affect multiple biochemical pathways .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which may influence their bioavailability .

Result of Action

Given the broad range of biological activities of imidazole derivatives, it can be inferred that this compound may have multiple effects at the molecular and cellular level .

Action Environment

It is known that the action of imidazole derivatives can be influenced by various factors, including the ph of the environment, temperature, and the presence of other substances .